Cas no 18504-80-8 (2-(3-nitropyridin-2-yl)sulfanylacetic acid)

• Product Name: 2-(3-nitropyridin-2-yl)sulfanylacetic acid
• CAS No: 18504-80-8
• MF: C₇H₆N₂O₄S
• MW: 214.198540210724
• MDL: MFCD00174245
• CID: 850654
• Update Time: 2026-04-29

2-(3-nitropyridin-2-yl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitropyridin-2-yl)sulfanylacetic acid
• (3-NITROPYRIDIN-2-YL)THIO]ACETIC ACID
• 2-[(3-NITRO-2-PYRIDYL)THIO]ACETIC ACID
• (3-nitro-pyridin-2-ylsulfanyl)-acetic acid
• 2-(3-Nitro-2-pyridylthio)acetic acid
• 2-[(3-nitropyridin-2-yl)sulfanyl]acetic acid
• AC1L6EDI
• Maybridge1_004963
• NCIStruc1_000937
• NCIStruc2_000863
• NSC101844
• SBB052995
• (3-NITROPYRIDIN-2-YL)THIOACETIC ACID
• [(3-Nitropyridin-2-yl)sulphanyl]acetic acid, 2-[(Carboxymethyl)sulphanyl]-3-nitropyridine

• MDL： MFCD00174245
• Inchi： InChI=1S/C7H6N2O4S/c10-6(11)4-14-7-5(9(12)13)2-1-3-8-7/h1-3H,4H2,(H,10,11)
• InChI Key： WBPUHBNGHSAAGT-UHFFFAOYSA-N
• SMILES： C1=CC(=C(N=C1)SCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.00488
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 93.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(3-nitropyridin-2-yl)sulfanylacetic acid

Professional Introduction to 2-(3-nitropyridin-2-yl)sulfanylacetic Acid (CAS No. 18504-80-8)

2-(3-nitropyridin-2-yl)sulfanylacetic acid, with the chemical formula C₆H₆N₂O₄S, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 18504-80-8, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a nitro group and a sulfanyl group on a pyridine backbone makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>nitro group in the molecule contributes to its reactivity, enabling it to participate in nucleophilic substitution reactions and redox processes. This feature is particularly valuable in medicinal chemistry, where such functional groups are often employed to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The< strong>sulfanyl group, on the other hand, provides a site for further chemical modifications, such as coupling reactions or derivatization, which can enhance the solubility and bioavailability of the final therapeutic agents.

In recent years, there has been growing interest in developing novel compounds that incorporate heterocyclic structures, such as pyridine derivatives, due to their widespread presence in biologically active molecules. Pyridine-based scaffolds are known for their ability to interact with biological targets, making them ideal candidates for drug discovery. The< strong>3-nitropyridin-2-yl moiety, in particular, has been studied for its potential to act as a pharmacophore in various therapeutic contexts.

One of the most compelling aspects of< strong>2-(3-nitropyridin-2-yl)sulfanylacetic acid is its utility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize inhibitors of enzymes involved in inflammatory pathways, such as COX-2 and LOX. These enzymes are implicated in various diseases, including arthritis and cancer, making them attractive targets for therapeutic intervention. The nitro group in the molecule can be reduced to an amine, which can then be further functionalized to create potent inhibitors.

The sulfanyl group also offers opportunities for chemical manipulation. For instance, it can be oxidized to form a sulfoxide or sulfone, which can alter the electronic properties of the molecule and influence its binding affinity to biological targets. These modifications are crucial in fine-tuning the pharmacological profile of drug candidates.

Recent studies have highlighted the importance of< strong>CAS No. 18504-80-8 in the development of novel antibiotics. The nitropyridine scaffold has been shown to exhibit activity against Gram-negative bacteria by interfering with essential metabolic pathways. This finding underscores the potential of this compound as a lead structure for antibiotic discovery. Furthermore, its sulfanylacetic acid moiety suggests that it could be modified to enhance its antimicrobial properties while minimizing toxicity.

In addition to its applications in antibiotic development, there is evidence suggesting that< strong>2-(3-nitropyridin-2-yl)sulfanylacetic acid may have roles in neurodegenerative diseases. Pyridine derivatives have been explored as potential cholinesterase inhibitors, which are used to treat conditions like Alzheimer's disease. The presence of both nitro and sulfanyl groups may facilitate interactions with specific amino acid residues in the enzyme active site, leading to improved efficacy.

The synthesis of< strong>2-(3-nitropyridin-2-yl)sulfanylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on 2-chloropyridine followed by nitration and subsequent sulfanylation. Advanced techniques such as flow chemistry have been employed to improve scalability and reproducibility.

The pharmacokinetic properties of derivatives of< strong>CAS No. 18504-80-8 are also subjects of intense research. Studies have shown that modifications at the sulfanyl position can significantly impact solubility and metabolic stability. For example, introducing polar functional groups can enhance water solubility while reducing susceptibility to enzymatic degradation.

In conclusion, 2-(3-nitropyridin-2-yl)sulfanylacetic acid represents a promising scaffold for pharmaceutical development due to its unique structural features and versatility in chemical modifications. Its applications span across multiple therapeutic areas, including anti-inflammatory agents, antibiotics, and neurodegenerative disease treatments. As research continues to uncover new insights into its potential applications, this compound is poised to play a significant role in future drug discovery efforts.